Tert-butyl 4-((4-iodopyridin-2-yl)amino)piperidine-1-carboxylate
Overview
Description
Tert-butyl 4-((4-iodopyridin-2-yl)amino)piperidine-1-carboxylate is a compound that has gained significant attention in scientific research. It is a derivative of piperidine and is commonly used as a reagent in organic synthesis.
Mechanism of Action
The mechanism of action of Tert-butyl 4-((4-iodopyridin-2-yl)amino)piperidine-1-carboxylate is not well understood. However, it is believed to act as a nucleophile in organic reactions, which helps in the formation of new chemical bonds. It may also have biological activity due to its structural similarity to other biologically active compounds.
Biochemical and Physiological Effects:
The biochemical and physiological effects of Tert-butyl 4-((4-iodopyridin-2-yl)amino)piperidine-1-carboxylate are not well studied. However, it is known to be a potent inhibitor of certain enzymes, which may have implications in drug development and metabolic studies.
Advantages and Limitations for Lab Experiments
One of the advantages of using Tert-butyl 4-((4-iodopyridin-2-yl)amino)piperidine-1-carboxylate in lab experiments is its high purity, which ensures reproducibility of results. It is also readily available and relatively inexpensive. However, its limited solubility in water can make it challenging to use in aqueous reactions.
Future Directions
There are several future directions for the use of Tert-butyl 4-((4-iodopyridin-2-yl)amino)piperidine-1-carboxylate in scientific research. One potential area of interest is in the development of new drugs, especially those targeting specific enzymes. It may also have applications in the study of drug metabolism and in the synthesis of biologically active compounds. Additionally, further research is needed to better understand its mechanism of action and potential biochemical and physiological effects.
Conclusion:
Tert-butyl 4-((4-iodopyridin-2-yl)amino)piperidine-1-carboxylate is a compound that has gained significant attention in scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. While there is still much to learn about this compound, its potential applications in drug development and organic synthesis make it a promising area of research.
Scientific Research Applications
Tert-butyl 4-((4-iodopyridin-2-yl)amino)piperidine-1-carboxylate has been used in various scientific research applications. It is commonly used as a reagent in organic synthesis, especially in the synthesis of biologically active compounds. It has also been used in the development of new drugs and in the study of drug metabolism.
properties
IUPAC Name |
tert-butyl 4-[(4-iodopyridin-2-yl)amino]piperidine-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22IN3O2/c1-15(2,3)21-14(20)19-8-5-12(6-9-19)18-13-10-11(16)4-7-17-13/h4,7,10,12H,5-6,8-9H2,1-3H3,(H,17,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PNIUAKUQXHQFMS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(CC1)NC2=NC=CC(=C2)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22IN3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001129362 |
Source
|
| Record name | 1-Piperidinecarboxylic acid, 4-[(4-iodo-2-pyridinyl)amino]-, 1,1-dimethylethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001129362 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
403.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 4-((4-iodopyridin-2-yl)amino)piperidine-1-carboxylate | |
CAS RN |
1704068-61-0 |
Source
|
| Record name | 1-Piperidinecarboxylic acid, 4-[(4-iodo-2-pyridinyl)amino]-, 1,1-dimethylethyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1704068-61-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-Piperidinecarboxylic acid, 4-[(4-iodo-2-pyridinyl)amino]-, 1,1-dimethylethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001129362 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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